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Compound of Interest

Compound Name:
(2-Iodophenyl)(pyridin-3-

yl)methanone

Cat. No.: B11811572

Get Quote

CAS Registry Number: 1187165-39-4[1][2]
Executive Summary
3-(2-Iodobenzoyl)pyridine (also known as (2-Iodophenyl)(pyridin-3-yl)methanone) is a

specialized heterocyclic building block used primarily in medicinal chemistry and organic

synthesis.[1] Characterized by a diaryl ketone scaffold linking a pyridine ring and an ortho-

iodinated benzene ring, this compound serves as a critical intermediate for constructing fused

heterocyclic systems (such as aza-fluorenones) and developing pharmaceutical agents

targeting G-protein coupled receptors (GPCRs), including orexin receptors.[1] Its unique 2-iodo

substitution pattern allows for subsequent palladium-catalyzed cross-coupling or intramolecular

cyclization reactions.[1]
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Property Data

CAS Number 1187165-39-4

IUPAC Name (2-Iodophenyl)(pyridin-3-yl)methanone

Synonyms
3-(2-Iodobenzoyl)pyridine; Phenyl-3-pyridyl

ketone, 2'-iodo-

Molecular Formula C₁₂H₈INO

Molecular Weight 309.10 g/mol

SMILES IC1=CC=CC=C1C(=O)C2=CN=CC=C2

InChIKey IDLZVVLIGWMOOK-UHFFFAOYSA-N

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DCM, Methanol; Sparingly

soluble in water

Melting Point 85–89 °C (Typical for this class)

Synthesis & Methodology
The synthesis of 3-(2-Iodobenzoyl)pyridine requires precise control to prevent deiodination or

regioisomeric scrambling.[1] The most robust protocol involves the nucleophilic addition of an

organometallic reagent to a nitrile, followed by hydrolysis.

Protocol: Grignard Addition to 3-Cyanopyridine
This method avoids the harsh conditions of Friedel-Crafts acylation, which is often ineffective

on electron-deficient pyridine rings.[1]

Reagents:
Substrate: 3-Cyanopyridine (1.0 eq)

Reagent: 2-Iodophenylmagnesium chloride (1.1 eq) (Prepared via iodine-magnesium

exchange using i-PrMgCl to preserve the iodide)[1]
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Solvent: Anhydrous THF

Quench: 2M HCl

Step-by-Step Workflow:
Preparation of Grignard: In a flame-dried flask under Argon, dissolve 1,2-diiodobenzene (1.0

eq) in anhydrous THF. Cool to -20°C. Add i-PrMgCl (1.05 eq) dropwise.[1] Stir for 1 hour to

generate 2-iodophenylmagnesium iodide via selective exchange.

Addition: Cool the Grignard solution to -78°C. Add a solution of 3-cyanopyridine (1.0 eq) in

THF dropwise over 30 minutes.

Imine Formation: Allow the mixture to warm slowly to 0°C and stir for 2 hours. The

magnesium salt of the ketimine precipitates.[1]

Hydrolysis: Quench the reaction with 2M HCl (aq) and stir vigorously for 1 hour at room

temperature to hydrolyze the imine to the ketone.

Workup: Neutralize with NaHCO₃. Extract with Dichloromethane (3x). Wash combined

organics with brine, dry over MgSO₄, and concentrate.

Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Reaction Pathway Visualization
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+ Start2
-78°C to 0°C 3-(2-Iodobenzoyl)pyridine

(CAS 1187165-39-4)

H3O+ Hydrolysis
(Imine to Ketone)
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Caption: Figure 1. Controlled synthesis via Grignard addition to nitrile, preserving the ortho-

iodo substituent.[1]
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Applications in Drug Development
Scaffold for Fused Heterocyclics
The primary utility of 3-(2-Iodobenzoyl)pyridine lies in its ability to undergo intramolecular

cyclization.[1] The ortho-iodo group is perfectly positioned for palladium-catalyzed ring closure

to form 5-azafluorenones (indeno[1,2-b]pyridin-5-one), a core scaffold in many cytotoxic

alkaloids and potential anticancer agents.[1]

Orexin Receptor Antagonists
Research indicates that diaryl ketone derivatives, specifically those linking pyridine and phenyl

rings, are key intermediates in the synthesis of Orexin receptor modulators (e.g., dual orexin

receptor antagonists or DORAs). The iodine handle allows for the late-stage introduction of

diverse amines or solubilizing groups via Buchwald-Hartwig amination.[1]

Photochemical Precursors
The compound serves as a precursor for photocyclization studies.[1] Irradiation of the ketone

can induce radical cyclization, providing a metal-free route to polycyclic aromatic hydrocarbons

(PAHs) containing nitrogen.[1]

Safety & Handling (SDS Summary)
Hazard Classification: Irritant (GHS07)

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

Handling Protocol:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Aminobenzoyl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Aminobenzoyl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Aminobenzoyl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxypyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11811572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Always handle within a certified chemical fume hood to avoid inhalation of dust or

vapors.[1]

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Light sensitive

—store in amber vials to prevent gradual deiodination or photochemical degradation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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